Cas no 79836-44-5 (1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro-)

1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro- structure
79836-44-5 structure
Product Name:1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro-
CAS No:79836-44-5
MF:C16H12Cl2O
MW:291.171882629395
CID:563001
PubChem ID:3746251
Update Time:2025-04-19

1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone,4-(3,4-dichlorophenyl)-3,4-dihydro-
    • 4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
    • BCP10483
    • 4-(3,4-dichlorophenyl)-3,4-dihydro-1-naphthalenone
    • FT-0616571
    • 79836-44-5
    • AMY17780
    • AC-1149
    • 79560-19-3
    • 4-(3,4-dichlorophenyl)-3,4-dihydro-1-napthalenone
    • 4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalene-1-one
    • 4-(3 pound not4-Dichlorophenyl)-3 pound not4-dihydronaphthalen-1(2H)-one
    • MFCD02093088
    • 4-(3,4-dichlorophenyl)tetralin-1-one
    • Sertraline EP Impurity F
    • Sertraline Tetralone
    • FT-0666608
    • J-513352
    • 4-(3,4-Dichlorophenyl)-1-tetralone
    • 4-(3,4-Dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one
    • 1(2H)-Naphthalenone, 4-(3,4-dichlorophenyl)-3,4-dihydro-
    • SY021330
    • 4-(3',4'-dichlorophenyl)-3,4-dihydro-1-(2H)-naphthalone
    • FT-0666607
    • 4-(3',4'-Dichlorophenyl)-1-Tetralone
    • AC-30873
    • rac 4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
    • sertralone
    • SCHEMBL260267
    • AKOS015848917
    • 3W-0200
    • JGMBHJNMQVKDMW-UHFFFAOYSA-N
    • Sertraline Tetralone Impurity;(R)-4-(3,4-Dichlorophenyl)-1-tetralone;(4R)-(3',4'-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
    • 4-(3,4-Dichlorophenyl)-3,4-dihydronaphthalen-1(2H)-one (Sertraline Tetralone Derivative)
    • 4-(3,4-DICHLOROPHENYL)-3,4-DIHYDRO-1-(2H)-NAPHTHALENONE
    • rac 4-(3',4'-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
    • 4-(3,4-dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
    • 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-one
    • NS00077683
    • EN300-189545
    • FT-0692308
    • (+/-)-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
    • 4-(3',4'-dichlorophenyl)-3,4-dihydro-1-(2H)-naphthalenone
    • D4766
    • 4-(3,4-Dichloro-phenyl)-3,4-dihydro-2H-naphthalen-1-one
    • CS-W019458
    • (+/-) -4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone
    • DTXSID701208705
    • A839768
    • C16H12Cl2O
    • 4-(3,4-dichlorophenyl)-3, 4-dihydro-1-(2H)-naphthalenone
    • BCP13516
    • Inchi: 1S/C16H12Cl2O/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13/h1-5,7,9,11H,6,8H2
    • InChI Key: JGMBHJNMQVKDMW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C2C=CC=CC=2C(CC1)=O)Cl

Computed Properties

  • Exact Mass: 290.027
  • Monoisotopic Mass: 290.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4.7

Experimental Properties

  • Color/Form: Gray white crystalline solid
  • Density: 1.318
  • Melting Point: 840C
  • Boiling Point: 403°C at 760 mmHg
  • Flash Point: 170.3°C
  • Refractive Index: 1.618
  • PSA: 17.07000
  • LogP: 5.10180

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